Cas no 1806016-36-3 (2-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 2-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1806016-36-3
• MF: C₈H₄ClF₄NO₃
• MW: 273.568875312805
• CID: 4828534
• Update Time: 2025-05-27

2-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H4ClF4NO3/c9-1-4-5(7(15)16)6(3(10)2-14-4)17-8(11,12)13/h2H,1H2,(H,15,16)
• InChI Key： LSRAYYNORATYHU-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)O)=C(C(=CN=1)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4

Additional information on 2-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylic acid

Comprehensive Overview of 2-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806016-36-3)

2-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylic acid is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, fluoro, and trifluoromethoxy functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for this compound under variations like pyridine-3-carboxylic acid derivatives, fluorinated pyridine compounds, or trifluoromethoxy-substituted heterocycles, reflecting its relevance in modern drug discovery.

The compound's CAS number, 1806016-36-3, serves as a critical identifier in chemical databases and regulatory documentation. Recent trends in organic chemistry highlight the growing demand for fluorinated building blocks, driven by their ability to enhance metabolic stability and bioavailability in drug candidates. This aligns with frequent search queries such as "fluorinated pyridine applications" or "trifluoromethoxy group in medicinal chemistry", underscoring the intersection of this compound with cutting-edge research.

From a synthetic perspective, 2-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylic acid offers versatility in nucleophilic substitution reactions due to its reactive chloromethyl moiety. This property is frequently explored in forums discussing "heterocyclic compound functionalization" or "pyridine ring modifications". Additionally, its carboxylic acid group enables further derivatization, making it a hotspot for studies on prodrug design and bioconjugation techniques—topics trending in pharmaceutical development circles.

Environmental and sustainability considerations also play a role in the compound's appeal. With the chemical industry increasingly focused on green chemistry principles, researchers investigate efficient synthesis routes for fluorine-containing intermediates like this one. Searches for "sustainable fluorination methods" or "eco-friendly heterocycle synthesis" often lead to discussions involving such compounds, emphasizing their role in reducing hazardous waste generation.

Analytical characterization of CAS 1806016-36-3 typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods address common user questions such as "how to verify pyridine derivative purity" or "structural elucidation of fluorinated compounds". The compound's stability under various conditions is another frequent topic, particularly in storage-related searches like "handling hygroscopic carboxylic acids".

In the context of intellectual property, patents referencing 2-(Chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylic acid often relate to crop protection agents or kinase inhibitor scaffolds. This connects to trending searches about "agrochemical lead optimization" and "small molecule drug discovery". The compound's trifluoromethoxy group—a lipophilic isostere—is particularly scrutinized in studies comparing CF3O vs. OCF3 bioisosterism, a niche but growing area in computational chemistry.

Supply chain dynamics for such specialized chemicals also generate search interest, with queries like "sourcing fluoropyridine derivatives" or "custom synthesis of chloromethyl heterocycles". The compound's classification as a non-regulated material facilitates its global trade, though proper material safety data sheets (MSDS) remain essential—addressing another common user concern about "safe handling of reactive pyridines".